Cas no 357-67-5 (5,5-Diethyl-1-phenyl-1,3-diazinane-2,4,6-trione)

• Product name: 5,5-Diethyl-1-phenyl-1,3-diazinane-2,4,6-trione
• CAS No: 357-67-5
• MF: C₁₄H₁₆N₂O₃
• MW: 260.28844
• CID: 306808
• PubChem ID: 9650

5,5-Diethyl-1-phenyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-phenyl-
• 5,5-diethyl-1-phenyl-1,3-diazinane-2,4,6-trione
• 5,5-diethyl-1-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5,5-diethyl-1-phenylbarbituric acid
• 5,5-diethyl-1-phenyl-pyrimidine-2,4,6-trione
• 5.5-Diaethyl-1-phenyl-barbitursaeure
• Fedibaretta
• N-Phenylbarbital
• N-Phenylbarbitone
• Phenetharbital
• Phenidiemal
• Phenidiemalum
• Phenylbarbital
• Phenylbarbitone
• phetharbital
• Pyrictal
• NSC85043
• Fetarbital
• Phetharbital [INN]
• NCIOpen2_004971
• Fetarbital [INN-Spanish]
• SCHEMBL78655
• Phetharbitalum [INN-Latin]
• 52HG53W51E
• CHEMBL93218
• Fetarbitale [DCIT]
• NSC-85043
• BARBITURIC ACID, 5,5-DIETHYL-1-PHENYL-
• 1-Phenyl-5,5-diethylbarbituric acid
• PHENETHARBITAL [MI]
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5,5-diethyl-1-phenyl-
• Phetharbitol
• SMR001560499
• NSC 85043
• MLS002694574
• UNII-52HG53W51E
• 4-24-00-01908 (Beilstein Handbook Reference)
• Fetarbitale
• NCGC00246886-01
• NS00029912
• CHEBI:135070
• 357-67-5
• WLN: T6VMVNV FHJ DR & F2 F2
• PHENARBUTAL
• 5,5-Diethyl-1-phenylbarbitone
• 2,6(1H,3H,5H)-Pyrimidinetrione, 5,5-diethyl-1-phenyl-
• Barbituric acid,5-diethyl-1-phenyl-
• EINECS 206-615-2
• BRN 0243367
• DTXSID30189216
• Phetharbitalum
• Q7181486
• 5,5-Diethyl-1-phenyl-1,3-diazinane-2,4,6-trione

• Inchi： InChI=1S/C14H16N2O3/c1-3-14(4-2)11(17)15-13(19)16(12(14)18)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3,(H,15,17,19)
• InChI Key： ILORKHQGIMGDFN-UHFFFAOYSA-N
• SMILES： C1C=CC(N2C(=O)NC(=O)C(CC)(CC)C2=O)=CC=1

Computed Properties

• Exact Mass: 260.11600
• Monoisotopic Mass: 260.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 66.5A^2
• Surface Charge: 0
• XLogP3: nothing

Experimental Properties

• Color/Form: No data available
• Density: 1.1521 (rough estimate)
• Melting Point: 178°
• Boiling Point: 403.55°C (rough estimate)
• Flash Point: Not available
• Refractive Index: 1.5500 (estimate)
• PSA: 66.48000
• LogP: 2.46960
• Vapor Pressure: Not available

5,5-Diethyl-1-phenyl-1,3-diazinane-2,4,6-trione Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：UN 3249
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III

5,5-Diethyl-1-phenyl-1,3-diazinane-2,4,6-trione Customs Data

• HS CODE：2933540000
• Customs Data：

  China Customs Code:

  2933540000

  Overview:

  2933540000 Other malonyl ureas(Barbituric acid)Derivatives of as well as their salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933540000 other derivatives of malonylurea (barbituric acid); salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones